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Compound of Interest

Compound Name: 17:0-18:1 PC-d5
CAS No.: 2342575-55-5
Cat. No.: B15553743
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the quality control, analytical
specifications, and experimental methodologies associated with the deuterated phospholipid,
1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphocholine-d5 (17:0-18:1 PC-d5). This internal
standard is crucial for accurate quantification in lipidomics research and drug development.

Product Identification and Specifications

17:0-18:1 PC-d5 is a high-purity, deuterated synthetic phospholipid used as an internal
standard in mass spectrometry-based lipid analysis.[1] The deuterium labels provide a distinct
mass shift, allowing for differentiation from endogenous lipids.

Table 1: General Product Specifications
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Parameter Specification Reference

) 1-heptadecanoyl-2-oleoyl-sn-
Systematic Name ] [2]
glycero(d5)-3-phosphocholine

Common Name 17:0-18:1 PC-d5 [21[31[4]
CAS Number 2342575-55-5 [1][2]
Molecular Formula C43H79D5NO8P [1][31[4]
Formula Weight 779.15 g/mol [2]
Exact Mass 778.6248 [3][4]

Varies by preparation (e.qg.,
Physical Form ) Y Prep (c0 [3]
solution, powder)

Storage -20°C [2]

Quantitative Analysis and Purity Assessment

The concentration and purity of 17:0-18:1 PC-d5 are critical for its function as an internal
standard. These parameters are typically determined using a combination of chromatographic
and mass spectrometric techniques.

Table 2: Typical Quantitative Data
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Analysis Method Typical Specification

) Gravimetric analysis with LC-
Concentration o e.g., 150 pg/mL
MS verification

High-Performance Liquid
Chromatography (HPLC) with

Purity Charged Aerosol Detection 299%
(CAD) or Evaporative Light
Scattering Detection (ELSD)

Isotopic Enrichment Mass Spectrometry (MS) >98% D5

Tandem Mass Spectrometry Consistent with predicted

Identity Confirmation '
(MS/MS) fragmentation pattern

Experimental Protocols

The following sections detail the methodologies used to verify the quality and concentration of
17:0-18:1 PC-d5.

Lipid Extraction for Analysis

A common procedure for extracting lipids from a biological matrix or for preparing a sample for
analysis involves a liquid-liquid extraction.

» Protocol: A modified Bligh-Dyer or Folch extraction is frequently employed. For instance,
samples may be homogenized in a mixture of methyl tert-butyl ether and methanol.[5]
Following homogenization, phase separation is induced by the addition of water. The organic
phase, containing the lipids, is collected, dried under a stream of nitrogen, and reconstituted
in an appropriate solvent for analysis.[5][6]

Chromatographic Separation

High-performance liquid chromatography (HPLC) or ultra-high-performance liquid
chromatography (UHPLC) is used to separate 17:0-18:1 PC-d5 from other lipid species and
potential contaminants.[7][8][9][10]
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e Column: A C18 reversed-phase column is commonly used for separating phospholipids.[11]
[12]

» Mobile Phase: A gradient elution is typically performed using a binary solvent system.
o Solvent A: Acetonitrile/Water with a modifier such as ammonium formate or acetate.
o Solvent B: Isopropanol/Acetonitrile with the same modifier.
o Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min.

o Column Temperature: Maintained at a constant temperature, for example, 45°C, to ensure
reproducible retention times.[5]

Mass Spectrometric Analysis

Mass spectrometry is used for the detection, identification, and quantification of 17:0-18:1 PC-
d5s.

« |onization: Electrospray ionization (ESI) is the most common ionization technique for
phospholipids.

o Mass Analyzer: Triple quadrupole or high-resolution mass spectrometers like quadrupole
time-of-flight (Q-TOF) are frequently used.

o Detection Mode: 17:0-18:1 PC-d5 is typically detected in positive ion mode.

e Multiple Reaction Monitoring (MRM): For quantification on a triple quadrupole mass
spectrometer, specific precursor-to-product ion transitions are monitored to ensure specificity
and sensitivity.

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow for the quality control of 17:0-18:1
PC-d5 and its role in a typical lipidomics experiment.
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Sample Preparation

17:0-18:1 PC-d5 Raw Material

Dissolution in Organic Solvent

HPLC Separation (Purity) Gravimetric Analysis (Concentration)
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Sample Processing

Biological Sample

Spike with 17:0-18:1 PC-d5 Internal Standard

Lipid Extraction

Instrumenta

LC Separation

MS/MS Detection

Data Analysis

Peak Integration

Quantification using Internal Standard

Quantitative Lipid Profile

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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